7-Chloro-3-methylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-chloro-3-methylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C7H6ClN3/c1-5-4-10-11-6(8)2-3-9-7(5)11/h2-4H,1H3
• InChI Key: RIYHYMPRRFDVDN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2N=CC=C(N2N=C1)Cl
• Molecular Formula: C7H6ClN3
• DSSTOX Substance ID: DTXSID80678362
• Molecular Weight: 167.59 g/mol
• CAS No.: 1159982-82-7

Description

“7-Chloro-3-methylpyrazolo[1,5-a]pyrimidine” is a type of N-heterocyclic compound. It is part of the Pyrazolo[1,5-a]pyrimidine (PP) derivatives family, which has a high impact in medicinal chemistry and material science due to their significant photophysical properties. The compound has a CAS Number of 138904-34-4.

Synthesis Analysis

Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. A copper-catalyzed approach has been developed for synthesizing a wide range of triazole-linked glycohybrids derived from pyrazolo[1,5-a]pyrimidines.

Molecular Structure Analysis

The Pyrazolo[1,5-a]pyrimidine structural motif is a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery because its great synthetic versatility permits structural modifications throughout its periphery.

Chemical Reactions Analysis

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents and develop processes that prevent or reduce waste production.

Mechanism of Action

While specific information about the mechanism of action of “7-Chloro-3-methylpyrazolo[1,5-a]pyrimidine” was not found, Pyrazolo[1,5-a]pyrimidine derivatives have been highlighted for their anticancer potential and enzymatic inhibitory activity.

Safety and Hazards

The compound is classified as Aquatic Chronic 1, Eye Irritant 2, Skin Irritant 2, and Skin Sensitizer 1. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and avoiding release to the environment.

Future Directions

While specific future directions for “7-Chloro-3-methylpyrazolo[1,5-a]pyrimidine” were not found, the Pyrazolo[1,5-a]pyrimidine derivatives are attracting a great deal of attention due to their significant photophysical properties. This could lead to new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core.